Cas no 37902-58-2 (4-Oxo-4-(phenylamino)crotonic Acid)

• Product Name: 4-Oxo-4-(phenylamino)crotonic Acid
• CAS No: 37902-58-2
• Molecular Formula: C₁₀H₉NO₃
• Molecular Weight: 191.18336
• CID: 860559
• PubChem ID: 68389

4-Oxo-4-(phenylamino)crotonic Acid Properties

Names and Identifiers

• 4-Oxo-4-phenylamino-2-butenoic acid
• (E)-4-anilino-4-oxobut-2-enoic acid
• 4-Oox-4-phenylamino-2-butenoic acid
• 4-Oxo-4-anilino-2-butenoic acid
• maleic acid monoanilide
• N-phenyl-maleamic acid
• N-phenylmaleanilic acid
• phenyl maleamic acid
• 4-Oxo-4-(phenylamino)crotonic Acid
• J-640271
• BDBM50136863
• 4-Oxo-4-(phenylamino)-2-butenoic acid
• HMS1531N13
• STK723974
• (E)-4-oxo-4-(phenylamino)but-2-enoic acid
• Fumaranilic acid
• CCG-56177
• J-800263
• (2E)-3-(phenylcarbamoyl)prop-2-enoic acid
• SCHEMBL2831352
• VS-06728
• CS-0327518
• 4-Anilino-4-oxo-2-butenoic acid
• SR-01000645151-1
• EINECS 253-707-3
• AE-848/00867016
• 2-Butenoic acid, 4-oxo-4-(phenylamino)-, (2E)-
• (2E)-4-anilino-4-oxobut-2-enoic acid
• NSC 163935
• NSC 400304
• BBL018691
• Z56176633
• 3-Phenylcarbamoyl-acrylic acid
• CHEMBL346869
• 37902-58-2
• DTXSID101334221
• 2-BUTENOIC ACID, 4-OXO-4-(PHENYLAMINO)-, (E)-
• 4-Oxo-4-(phenylamino)but-2-enoic acid
• UNII-GU3Y58DZ22
• SCHEMBL1683255
• NSC400304
• AKOS001469036
• NSC163935
• fumaranilic
• FUMARAMIC ACID, N-PHENYL-
• (2E)-4-Oxo-4-(phenylamino)-2-butenoic acid
• GU3Y58DZ22
• 4-Oxo-4-(phenylamino)but-2-enoicacid
• NSC-400304
• NSC-163935
• (E)-4-anilino-4-oxo-but-2-enoic acid
• 4437-08-5
• (2E)-4-oxo-4-(phenylamino)but-2-enoic acid

• InChIKey： WHZLCOICKHIPRL-VOTSOKGWSA-N
• Inchi： InChI=1S/C10H9NO3/c12-9(6-7-10(13)14)11-8-4-2-1-3-5-8/h1-7H,(H,11,12)(H,13,14)/b7-6+
• SMILES： C1=CC=C(C=C1)NC(=O)C=CC(=O)O

Computed Properties

• Exact Mass: 191.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 191.058243149g/mol
• Heavy Atom Count: 14
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Surface Charge: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• LogP: 1.33890
• PSA: 66.40000
• Refractive Index: 1.5310 (estimate)
• Boiling Point: 326.92°C (rough estimate)
• Density: 1.2722 (rough estimate)

4-Oxo-4-(phenylamino)crotonic Acid Security Information

• Safety Term：S26
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Risk Phrases： 36/37/38

4-Oxo-4-(phenylamino)crotonic Acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides